Cas no 71648-27-6 (Hexanoic acid,2-ethyl-, 1,1-dimethylethyl ester)

Hexanoic acid,2-ethyl-, 1,1-dimethylethyl ester structure
71648-27-6 structure
Product Name:Hexanoic acid,2-ethyl-, 1,1-dimethylethyl ester
CAS No:71648-27-6
MF:C12H24O2
MW:200.317764282227
CID:574699
PubChem ID:545312
Update Time:2025-04-19

Hexanoic acid,2-ethyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid,2-ethyl-, 1,1-dimethylethyl ester
    • tert-butyl 2-ethylhexanoate
    • 2-methylpropyl 2-ethylhexanoate
    • DTXSID70992221
    • AKOS013211247
    • EINECS 275-755-4
    • Hexanoic acid, 2-ethyl-, 1,1-dimethylethyl ester
    • SCHEMBL525646
    • 71648-27-6
    • t-Butyl 2-ethylhexanoate
    • tert-Butyl 2-ethylhexanoate #
    • Inchi: 1S/C12H24O2/c1-6-8-9-10(7-2)11(13)14-12(3,4)5/h10H,6-9H2,1-5H3
    • InChI Key: UWNNZXDNLPNGQJ-UHFFFAOYSA-N
    • SMILES: O(C(C(CC)CCCC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 200.17772
  • Monoisotopic Mass: 200.177630004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 0.868
  • Boiling Point: 211.8°C at 760 mmHg
  • Flash Point: 83.6°C
  • Refractive Index: 1.428
  • PSA: 26.3
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